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Compound of Interest

Compound Name: 1,1-Dimethylhydrazine

Cat. No.: B165182

Disclaimer: 1,1-Dimethylhydrazine (UDMH) is a highly toxic, flammable, and carcinogenic
substance.[1][2] All handling and disposal must be conducted by trained personnel in a
controlled laboratory or industrial setting, adhering strictly to all applicable local, state, and
federal regulations. This document provides essential safety and logistical information but is not
a substitute for comprehensive training and adherence to site-specific safety protocols.

Immediate Safety and Emergency Protocols

Immediate and correct response to UDMH exposure or spillage is critical to minimizing harm.
Personnel handling UDMH must be familiar with the location and operation of emergency
equipment such as eyewash stations and safety showers.[1][3]

Personal Protective Equipment (PPE): Before handling UDMH, ensure the following PPE is

worn:
o Gloves: Appropriate chemical-resistant gloves.

o Eye Protection: Chemical splash goggles and a face shield.[4]

o Clothing: A flame-resistant lab coat or chemical-protective suit.[1]

e Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of exposure outside a fume hood, a NIOSH-approved respirator with appropriate
cartridges is mandatory.[1][4]
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Emergency Exposure Procedures:

Inhalation: Immediately move the victim to fresh air.[5] Provide respiratory support if
breathing is difficult and seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing at once.[4] Immediately flush the affected
skin area with large amounts of water for at least 15 minutes.[5] An emergency shower
should be used if available.[1]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the
eyelids open.[4][5] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

Spill Management and Cleanup Protocol

In the event of a 1,1-Dimethylhydrazine spill, follow these steps precisely.

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
[1] Isolate the area for at least 50 meters (150 feet) in all directions.[5]

Eliminate Ignition Sources: UDMH is a highly flammable liquid with a flash point of 0°F.[7]
Extinguish all open flames and remove any potential ignition sources (sparks, hot surfaces).
[1][5] Use only non-sparking tools and grounded equipment.[4][5]

Ventilate: Ensure the area is well-ventilated to disperse vapors. Use a vapor-suppressing
foam if available for larger spills to reduce vapor levels.[5]

Containment: Stop the leak if it can be done without risk.[5] For liquid spills, create a dike
around the spill using a non-combustible absorbent material like vermiculite, dry sand, or
earth.[1][5] Do not use combustible materials like paper towels. Prevent the spill from
entering waterways or sewers.[1][5]

Absorption: Carefully apply an absorbent material (vermiculite, dry sand, earth) to the spill.[1]

[5]
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o Collection: Using clean, non-sparking tools, carefully collect the absorbed material and place
it into a designated, sealable, and properly labeled container for hazardous waste.[5][7]

o Decontamination: Once the bulk of the material is collected, decontaminate the spill area by
washing it thoroughly.[1] All cleaning materials must also be collected and disposed of as
hazardous waste.

Disposal Procedures

1,1-Dimethylhydrazine and any materials contaminated with it must be treated as hazardous
waste.[1]

o Waste Classification: UDMH is classified as a hazardous waste under RCRA (Resource
Conservation and Recovery Act) with the waste number U098.[7] Wastes from its production
are also listed (K107, K108, K109, K110).[8]

o Containerization: Store waste in sealed, clearly labeled containers. The outer surface of the
container should not be contaminated.[7]

» Regulatory Compliance: Disposal must be carried out in strict accordance with EPA
regulations and any state or local requirements. Contact your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for
specific guidance and to arrange for pickup and disposal.[1]

¢ Disposal Methods:

o Incineration: This is a common method for UDMH disposal, but it must be performed in a
specialized hazardous waste incinerator.[9] Improper incineration can generate by-
products that are even more toxic than UDMH itself.[9]

o Chemical Neutralization: Various chemical methods can neutralize UDMH. These should
only be performed by trained professionals with a validated protocol. One such method
involves reaction with a-ketoacids.[10] Another common approach for spills is treatment
with hypochlorite solutions.[11]

Quantitative Data
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The following table summarizes key quantitative safety and physical data for 1,1-
Dimethylhydrazine.

Property Value Reference(s)
Chemical Formula C2HsNz2 [7]
CAS Number 57-14-7 [7]
OSHA PEL (TWA) 0.5 ppm (1 mg/m3) [skin] [6]
NIOSH REL (Ceiling) 0.04 ppm (15-min) [8]
Flash Point 0 °F (-18 °C) [7]
Boiling Point 147 °F (63.9 °C) [6]
Vapor Pressure 103 mmHg at 20 °C [6]
Flammability Limits 2% - 95%

UN Number 1163 [7]
RCRA Waste Number U098 [7]

Experimental Protocol: Neutralization with -
Ketoacids

The following is a conceptual protocol based on patented methods for neutralizing UDMH. This
procedure should be validated in a controlled setting before use.

Objective: To neutralize the hazardous properties of 1,1-Dimethylhydrazine by reacting it with
an a-ketoacid, such as 2-ketoglutaric acid or its salts.[10]

Materials:
e 1,1-Dimethylhydrazine (UDMH) solution to be neutralized.
o 2-ketoglutaric acid or a salt such as disodium 2-ketoglutarate.[10]

o A suitable reducing agent (as specified in the validated protocol).[10]
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e Appropriate reaction vessel and stirring equipment.
e pH meter and necessary buffers for calibration.
o Personal Protective Equipment (as detailed in Section 1).

Methodology:

In a designated reaction vessel within a fume hood, prepare a solution of the a-ketoacid
(e.g., disodium 2-ketoglutarate).

o Slowly and carefully add the 1,1-Dimethylhydrazine waste to the a-ketoacid solution while
stirring continuously. The reaction is exothermic, so the addition rate may need to be
controlled to manage temperature.

» After the UDMH has been added, introduce a reducing agent to the reaction mixture.[10]
According to the cited method, this reaction produces 2-(2,2-dimethylhydrazinylidene)-
pentanedioic acid, a less hazardous compound.[10]

» Monitor the reaction to completion. This may involve analytical testing (e.g., chromatography)
to confirm the absence of UDMH.

e Once the reaction is complete, the resulting solution must still be evaluated and disposed of
as hazardous waste according to institutional and regulatory guidelines, as it may contain
unreacted reagents or byproducts.

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the proper handling and disposal of a
1,1-Dimethylhydrazine spill.
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1,1-Dimethylhydrazine Spill Occurs
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Caption: Logical workflow for 1,1-Dimethylhydrazine spill response and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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